Cas no 851943-97-0 (5-oxo-N-4-(trifluoromethyl)phenyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-oxo-N-4-(trifluoromethyl)phenyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851943-97-0
• MF: C₁₄H₈F₃N₃O₂S
• MW: 339.29243183136
• CID: 6072187
• PubChem ID: 4167222
• Update Time: 2025-11-01

5-oxo-N-4-(trifluoromethyl)phenyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-4-(trifluoromethyl)phenyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 5-oxo-N-[4-(trifluoromethyl)phenyl]-
• AB00670048-01
• 5-oxo-N-[4-(trifluoromethyl)phenyl]-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS000432764
• 851943-97-0
• F0636-0097
• Z56692541
• 5-oxo-N-(4-(trifluoromethyl)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-[4-(trifluoromethyl)phenyl]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C14H8F3N3O2S/c15-14(16,17)8-1-3-9(4-2-8)19-11(21)10-7-18-13-20(12(10)22)5-6-23-13/h1-7H,(H,19,21)
• InChI Key： LHVUEWJKASLHSW-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(C(NC1=CC=C(C(F)(F)F)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 339.02893217g/mol
• Monoisotopic Mass: 339.02893217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 11.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-oxo-N-4-(trifluoromethyl)phenyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

5-Oxo-N-(4-(Trifluoromethyl)phenyl)-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No 851943-97-0)

The compound 5-Oxo-N-(4-(Trifluoromethyl)phenyl)-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide, identified by the CAS number 851943-97-0, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazolopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a thiazolo[3,2-a]pyrimidine core, which is a fused bicyclic system combining a thiazole and a pyrimidine ring. This core is further substituted with an oxo group at position 5 and a carboxamide group at position 6. Additionally, the compound features a trifluoromethyl-substituted phenyl group attached via an N-linkage to the pyrimidine ring.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolo[3,2-a]pyrimidine scaffold. Recent advancements in synthetic methodologies have enabled chemists to optimize the construction of this scaffold using various coupling reactions and cyclization techniques. The introduction of the trifluoromethyl phenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific intermediates employed. The final step involves the installation of the carboxamide group, which can be accomplished via amide bond formation techniques such as peptide coupling or reductive amination.

The biological activity of this compound has been extensively studied in recent years. Research has demonstrated that it exhibits potent inhibitory activity against several key enzymes and receptors involved in various pathological processes. For instance, studies have shown that it acts as a selective inhibitor of certain kinases, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its ability to modulate ion channels has opened up new avenues for its application in neurodegenerative diseases.

The pharmacokinetic properties of this compound have also been investigated in preclinical models. It has been found to exhibit favorable absorption and bioavailability profiles, which are critical for its potential use as an orally administered drug. However, further studies are required to fully understand its metabolism and excretion pathways in humans.

In terms of applications, this compound holds great promise in the development of novel therapeutic agents. Its unique combination of structural features allows for fine-tuning of its pharmacological properties to target specific biological pathways. Researchers are currently exploring its potential as an anti-cancer agent by evaluating its efficacy against various cancer cell lines and tumor models. Additionally, its anti-inflammatory and neuroprotective effects are being investigated in animal models of chronic inflammation and neurodegenerative diseases.

The development of this compound represents a significant advancement in medicinal chemistry. Its design leverages the principles of structure-based drug design and fragment-based approaches to achieve high potency and selectivity. The incorporation of fluorinated groups, such as the trifluoromethyl substituent, not only enhances the compound's stability but also contributes to its unique pharmacokinetic profile.

In conclusion, 5-Oxo-N-(4-(Trifluoromethyl)phenyl)-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No 851943-97-0) is a cutting-edge molecule with immense potential in drug discovery and development. Its versatile structure and promising biological activities make it a valuable tool for researchers aiming to address unmet medical needs across various therapeutic areas.